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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 1-Methylimidazole-4,5-dicarboxylate is a heterocyclic organic compound featuring a
core imidazole ring, a five-membered aromatic ring with two nitrogen atoms. The imidazole
moiety is a common scaffold in numerous biologically active molecules and pharmaceuticals.
This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of Diethyl 1-Methylimidazole-4,5-dicarboxylate, with a focus on its
relevance to drug discovery and development.

Chemical and Physical Properties

Diethyl 1-Methylimidazole-4,5-dicarboxylate is identified by the CAS Number 1210-92-0.[1]
[2][3] Its fundamental properties are summarized in the table below. While specific
experimental data for some physical properties like melting and boiling points are not readily
available in the literature, the available information provides a foundational understanding of
the compound.
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Property Value Reference
CAS Number 1210-92-0 [1][2][3]
Molecular Formula C10H14N204 [2]
Molecular Weight 226.23 g/mol [11[2]

Physical State

Solid, Crystalline Powder

[4]

Color Off-white to Yellow [4]
Solubility No data available
Melting Point No data available
Boiling Point No data available

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of Diethyl 1-Methylimidazole-4,5-

dicarboxylate is not explicitly described in readily available literature. However, a general and

common method for the synthesis of similar imidazole dicarboxylates, such as the 2-methyl

analogue, involves the esterification of the corresponding dicarboxylic acid.[1]

Hypothetical Synthesis Workflow:

The synthesis of Diethyl 1-Methylimidazole-4,5-dicarboxylate would likely begin with the

corresponding 1-methylimidazole-4,5-dicarboxylic acid. This precursor would then undergo

esterification.
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Synthesis Pathway

(1-Methylimidazole-4,5-dicarboxy|ic acid Ethanol (excess) ( Acid Catalyst (e.g., H2SOa4) )

A

Esterification Reaction
(Reflux)

Y

Click to download full resolution via product page
Figure 1: Hypothetical synthesis pathway for Diethyl 1-Methylimidazole-4,5-dicarboxylate.
General Esterification Protocol (Adapted from related compounds):

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend 1-methylimidazole-4,5-dicarboxylic acid in an excess of absolute ethanol.

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated
sulfuric acid, to the suspension.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for a period of time,
typically monitored by techniques like Thin Layer Chromatography (TLC) to determine the
completion of the reaction.

o Neutralization: After cooling to room temperature, carefully neutralize the reaction mixture
with a suitable base, such as a saturated solution of sodium bicarbonate.

o Extraction: Extract the aqueous mixture with an appropriate organic solvent, for example,
ethyl acetate or dichloromethane.
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e Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent
(e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under
reduced pressure to obtain the crude product.

 Purification: Purify the crude Diethyl 1-Methylimidazole-4,5-dicarboxylate using
techniques such as column chromatography or recrystallization to yield the final, pure
compound.

Applications in Drug Development

The imidazole ring is a key structural motif in a wide array of pharmaceutical agents due to its
ability to engage in various biological interactions. While specific applications of Diethyl 1-
Methylimidazole-4,5-dicarboxylate in drug development are not extensively documented, its
structural features suggest its potential as a versatile building block in medicinal chemistry.

Derivatives of imidazole-4,5-dicarboxylates are being explored for various therapeutic areas.
For instance, asymmetric imidazole-4,5-dicarboxamide derivatives have been designed and
synthesized as potential inhibitors of the SARS-CoV-2 main protease, a critical enzyme for viral
replication.

Logical Relationship for Potential Drug Discovery Application:
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Figure 2: A logical workflow illustrating the potential use of the compound in drug discovery.
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Safety and Handling

Specific safety and hazard information for Diethyl 1-Methylimidazole-4,5-dicarboxylate is
limited. However, data from related imidazole compounds provide general guidance for
handling. It is imperative to handle this compound in a well-ventilated area, preferably in a
chemical fume hood, and to use appropriate personal protective equipment (PPE).

General Safety Precautions:

Precaution Details

Wear safety glasses with side-shields or

Eye Protection
goggles.

Skin Protection Wear protective gloves and a lab coat.

) ) If dusts are generated, use a NIOSH-approved
Respiratory Protection )
respirator.

Avoid contact with skin, eyes, and clothing.

Handling o ) ) )
Avoid ingestion and inhalation.

Keep the container tightly closed in a dry and

Storage .
well-ventilated place.

Based on data for a related compound, Dimethyl 1H-Imidazole-4,5-dicarboxylate, the
compound may cause skin and serious eye irritation. It is crucial to wash hands thoroughly
after handling and to have access to eyewash stations and safety showers.[4]

Hazard Statements for a Related Compound (Dimethyl 1H-Imidazole-4,5-dicarboxylate):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Precautionary Statements for a Related Compound (Dimethyl 1H-Imidazole-4,5-dicarboxylate):

e P264: Wash hands and face thoroughly after handling.
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e P280: Wear protective gloves, eye protection.
e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Conclusion

Diethyl 1-Methylimidazole-4,5-dicarboxylate is a chemical compound with potential as a
building block in the synthesis of more complex molecules for pharmaceutical and materials
science applications. While detailed experimental data for this specific compound is sparse in
publicly available literature, its structural similarity to other well-studied imidazole derivatives
suggests a rich area for future research and development. Researchers working with this
compound should proceed with caution, adhering to best practices for laboratory safety, and
may need to engage in synthetic route optimization to efficiently produce it. The continued
exploration of imidazole-based compounds is a promising avenue for the discovery of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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